Cas no 142596-34-7 (Pyrimidine, 4,6-dichloro-5-methoxy-2-(methylsulfonyl)-)

Pyrimidine, 4,6-dichloro-5-methoxy-2-(methylsulfonyl)- structure
142596-34-7 structure
Product Name:Pyrimidine, 4,6-dichloro-5-methoxy-2-(methylsulfonyl)-
CAS No:142596-34-7
MF:C6H6Cl2N2O3S
MW:257.094438076019
CID:3737694
PubChem ID:85649785
Update Time:2025-04-22

Pyrimidine, 4,6-dichloro-5-methoxy-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dichloro-5-methoxy-2-(methylsulfonyl)-
    • SCHEMBL25619858
    • 4,6-Dichloro-5-methoxy-2-(methylsulfonyl)pyrimidine
    • DTXSID901224737
    • 142596-34-7
    • Inchi: 1S/C6H6Cl2N2O3S/c1-13-3-4(7)9-6(10-5(3)8)14(2,11)12/h1-2H3
    • InChI Key: BDXYRSZYDFNASR-UHFFFAOYSA-N
    • SMILES: C1(S(C)(=O)=O)=NC(Cl)=C(OC)C(Cl)=N1

Computed Properties

  • Exact Mass: 255.9476186Da
  • Monoisotopic Mass: 255.9476186Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.5Ų
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